Journal Name:Green Energy & Environment
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Spatiotemporal variations in urban CO2 flux with land-use types in Seoul
Green Energy & Environment ( IF 0 ) Pub Date: 2022-05-03 , DOI: 10.1186/s13021-022-00206-w
Cities are a major source of atmospheric CO2; however, understanding the surface CO2 exchange processes that determine the net CO2 flux emitted from each city is challenging owing to the high heterogeneity of urban land use. Therefore, this study investigates the spatiotemporal variations of urban CO2 flux over the Seoul Capital Area, South Korea from 2017 to 2018, using CO2 flux measurements at nine sites with different urban land-use types (baseline, residential, old town residential, commercial, and vegetation areas). Annual CO2 flux significantly varied from 1.09 kg C m− 2 year− 1 at the baseline site to 16.28 kg C m− 2 year− 1 at the old town residential site in the Seoul Capital Area. Monthly CO2 flux variations were closely correlated with the vegetation activity (r = − 0.61) at all sites; however, its correlation with building energy usage differed for each land-use type (r = 0.72 at residential sites and r = 0.34 at commercial sites). Diurnal CO2 flux variations were mostly correlated with traffic volume at all sites (r = 0.8); however, its correlation with the floating population was the opposite at residential (r = − 0.44) and commercial (r = 0.80) sites. Additionally, the hourly CO2 flux was highly related to temperature. At the vegetation site, as the temperature exceeded 24 ℃, the sensitivity of CO2 absorption to temperature increased 7.44-fold than that at the previous temperature. Conversely, the CO2 flux of non-vegetation sites increased when the temperature was less than or exceeded the 18 ℃ baseline, being three-times more sensitive to cold temperatures than hot ones. On average, non-vegetation urban sites emitted 0.45 g C m− 2 h− 1 of CO2 throughout the year, regardless of the temperature. Our results demonstrated that most urban areas acted as CO2 emission sources in all time zones; however, the CO2 flux characteristics varied extensively based on urban land-use types, even within cities. Therefore, multiple observations from various land-use types are essential for identifying the comprehensive CO2 cycle of each city to develop effective urban CO2 reduction policies.
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Wildfire national carbon accounting: how natural and anthropogenic landscape fires emissions are treated in the 2020 Australian government greenhouse gas accounts report to the UNFCCC
Green Energy & Environment ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1186/s13021-023-00231-3
Greenhouse gas (GHG) accounting of emissions from land use, land-use change, and forestry necessarily involves consideration of landscape fire. This is of particular importance for Australia given that natural and human fire is a common occurrence, and many ecosystems are adapted to fire, and require periodic burning for plant regeneration and ecological health. Landscape fire takes many forms, can be started by humans or by lightning, and can be managed or uncontrolled. We briefly review the underlying logic of greenhouse gas accounting involving landscape fire in the 2020 Australian Government GHG inventory report. The treatment of wildfire that Australia chooses to enact under the internationally agreed guidelines is based on two core assumptions (a) that effects of natural and anthropogenic fire in Australian vegetation carbon stocks are transient and they return to the pre-fire level relatively quickly, and (b) that historically and geographically anomalous wildfires in forests should be excluded from national anthropogenic emission estimates because they are beyond human control. It is now widely accepted that anthropogenic climate change is contributing to increased frequency and severity of forest fires in Australia, therefore challenging assumptions about the human agency in fire-related GHG emissions and carbon balance. Currently, the national inventory focuses on forest fires; we suggest national greenhouse gas accounting needs to provide a more detailed reporting of vegetation fires including: (a) more detailed mapping of fire severity patterns; (b) more comprehensive emission factors; (c) better growth and recovery models from different vegetation types; (d) improved understanding how fires of different severities affect carbon stocks; and (e) improved analysis of the human agency behind the causes of emissions, including ignition types and fire-weather conditions. This more comprehensive accounting of carbon emissions would provide greater incentives to improve fire management practices that reduce the frequency, severity, and extent of uncontrolled landscape fires.
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Accounting for all territorial emissions and sinks is important for development of climate mitigation policies
Green Energy & Environment ( IF 0 ) Pub Date: 2021-04-10 , DOI: 10.1186/s13021-021-00173-8
The Paris agreement identifies the importance of the conservation, or better, increase of the land carbon sink. In this respect, the mitigation policies of many forest rich countries rely heavily on products from forests as well as on the land sink. Here we demonstrate that Sweden’s land sink, which is critical in order to achieve zero net emissions by 2045 and negative emissions thereafter, is reduced to less than half when accounting for emissions from wetlands, lakes and running waters. This should have implications for the development of Sweden’s mitigation policy. National as well as the emerging global inventory of sources and sinks need to consider the entire territory to allow accurate guidance of future mitigation of climate change.
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A national assessment of urban forest carbon storage and sequestration in Canada
Green Energy & Environment ( IF 0 ) Pub Date: 2023-07-08 , DOI: 10.1186/s13021-023-00230-4
During a time of rapid urban growth and development, it is becoming ever more important to monitor the carbon fluxes of our cities. Unlike Canada’s commercially managed forests that have a long history of inventory and modelling tools, there is both a lack of coordinated data and considerable uncertainty on assessment procedures for urban forest carbon. Nonetheless, independent studies have been carried out across Canada. To improve upon Canada’s federal government reporting on carbon storage and sequestration by urban forests, this study builds on existing data to develop an updated assessment of carbon storage and sequestration for Canada’s urban forests. Using canopy cover estimates derived from ortho-imagery and satellite imagery ranging from 2008 to 2012 and field-based urban forest inventory and assessment data from 16 Canadian cities and one US city, this study found that Canadian urban forests store approximately 27,297.8 kt C (− 37%, + 45%) in above and belowground biomass and sequester approximately 1497.7 kt C year−1 (− 26%, + 28%). In comparison with the previous national assessment of urban forest carbon, this study suggested that in urban areas carbon storage has been overestimated and carbon sequestration has been underestimated. Maximizing urban forest carbon sinks will contribute to Canada’s mitigation efforts and, while being a smaller carbon sink compared to commercial forests, will also provide important ecosystem services and co-benefits to approximately 83% of Canadian people.
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GHG Monitoring Project for the Global Stocktake 2023: implications of the COP26 Japan Pavilion seminar
Green Energy & Environment ( IF 0 ) Pub Date: 2022-07-18 , DOI: 10.1186/s13021-022-00211-z
During the 2021 Glasgow Climate Change Conference (COP26), a hybrid seminar event “Greenhouse gas (GHG) Monitoring Project for the Global Stocktake 2023” was held at the COP26 Japan Pavilion on 2nd of November 2011. The participants presented and discussed science-based GHG monitoring approaches in support of the Global Stocktake. This report summarizes the five research talks given at the event.
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Integrating spaceborne LiDAR and Sentinel-2 images to estimate forest aboveground biomass in Northern China
Green Energy & Environment ( IF 0 ) Pub Date: 2022-09-01 , DOI: 10.1186/s13021-022-00212-y
Fast and accurate forest aboveground biomass (AGB) estimation and mapping is the basic work of forest management and ecosystem dynamic investigation, which is of great significance to evaluate forest quality, resource assessment, and carbon cycle and management. The Ice, Cloud, and Land Elevation Satellite-2 (ICESat-2), as one of the latest launched spaceborne light detection and ranging (LiDAR) sensors, can penetrate the forest canopy and has the potential to obtain accurate forest vertical structure parameters on a large scale. However, the along-track segments of canopy height provided by ICESat-2 cannot be used to obtain comprehensive AGB spatial distribution. To make up for the deficiency of spaceborne LiDAR, the Sentinel-2 images provided by google earth engine (GEE) were used as the medium to integrate with ICESat-2 for continuous AGB mapping in our study. Ensemble learning can summarize the advantages of estimation models and achieve better estimation results. A stacking algorithm consisting of four non-parametric base models which are the backpropagation (BP) neural network, k-nearest neighbor (kNN), support vector machine (SVM), and random forest (RF) was proposed for AGB modeling and estimating in Saihanba forest farm, northern China. The results show that stacking achieved the best AGB estimation accuracy among the models, with an R2 of 0.71 and a root mean square error (RMSE) of 45.67 Mg/ha. The stacking resulted in the lowest estimation error with the decreases of RMSE by 22.6%, 27.7%, 23.4%, and 19.0% compared with those from the BP, kNN, SVM, and RF, respectively. Compared with using Sentinel-2 alone, the estimation errors of all models have been significantly reduced after adding the LiDAR variables of ICESat-2 in AGB estimation. The research demonstrated that ICESat-2 has the potential to improve the accuracy of AGB estimation and provides a reference for dynamic forest resources management and monitoring.
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An integrated view of correlated emissions of greenhouse gases and air pollutants in China
Green Energy & Environment ( IF 0 ) Pub Date: 2023-05-19 , DOI: 10.1186/s13021-023-00229-x
Air pollution in China has raised great concerns due to its adverse effects on air quality, human health, and climate. Emissions of air pollutants (APs) are inherently linked with CO2 emissions through fossil-energy consumption. Knowledge of the characteristics of APs and CO2 emissions and their relationships is fundamentally important in the pursuit of co-benefits in addressing air quality and climate issues in China. However, the linkages and interactions between APs and CO2 in China are not well understood. Here, we conducted an ensemble study of six bottom-up inventories to identify the underlying drivers of APs and CO2 emissions growth and to explore their linkages in China. The results showed that, during 1980–2015, the power and industry sectors contributed 61–79% to China’s overall emissions of CO2, NOx, and SO2. In addition, the residential and industrial sectors were large emitters (77–85%) of PM10, PM2.5, CO, BC, and OC. The emissions of CH4, N2O and NH3 were dominated by the agriculture sector (46–82%) during 1980–2015, while the share of CH4 emissions in the energy sector increased since 2010. During 1980–2015, APs and greenhouse gases (GHGs) emissions from residential sources generally decreased over time, while the transportation sector increased its impact on recent emissions, particularly for NOx and NMVOC. Since implementation of stringent pollution control measures and accompanying technological improvements in 2013, China has effectively limited pollution emissions (e.g., growth rates of –10% per year for PM and –20% for SO2) and slowed down the increasing trend of carbon emissions from the power and industrial sectors. We also found that areas with high emissions of CO, NOx, NMVOC, and SO2 also emitted large amounts of CO2, which demonstrates the possible common sources of APs and GHGs. Moreover, we found significant correlations between CO2 and APs (e.g., NOx, CO, SO2, and PM) emissions in the top 5% high-emitting grid cells, with more than 60% common grid cells during 2010–2015. We found significant correlation in spatial and temporal aspects for CO2, and NOx, CO, SO2, and PM emissions in China. We targeted sectorial and spatial APs and GHGs emission hot-spots, which help for management and policy-making of collaborative reductions of them. This comprehensive analysis over 6 datasets improves our understanding of APs and GHGs emissions in China during the period of rapid industrialization from 1980 to 2015. This study helps elucidate the linkages between APs and CO2 from an integrated perspective, and provides insights for future synergistic emissions reduction.
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Decadal variability in land carbon sink efficiency
Green Energy & Environment ( IF 0 ) Pub Date: 2021-05-10 , DOI: 10.1186/s13021-021-00178-3
The climate mitigation target of limiting the temperature increase below 2 °C above the pre-industrial levels requires the efforts from all countries. Tracking the trajectory of the land carbon sink efficiency is thus crucial to evaluate the nationally determined contributions (NDCs). Here, we define the instantaneous land sink efficiency as the ratio of natural land carbon sinks to emissions from fossil fuel and land-use and land-cover change with a value of 1 indicating carbon neutrality to track its temporal dynamics in the past decades. Land sink efficiency has been decreasing during 1957–1990 because of the increased emissions from fossil fuel. After the effect of the Mt. Pinatubo eruption diminished (after 1994), the land sink efficiency firstly increased before 2009 and then began to decrease again after 2009. This reversal around 2009 is mostly attributed to changes in land sinks in tropical regions in response to climate variations. The decreasing trend of land sink efficiency in recent years reveals greater challenges in climate change mitigation, and that climate impacts on land carbon sinks must be accurately quantified to assess the effectiveness of regional scale climate mitigation policies.
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Estimating biomass and soil carbon change at the level of forest stands using repeated forest surveys assisted by airborne laser scanner data
Green Energy & Environment ( IF 0 ) Pub Date: 2023-05-20 , DOI: 10.1186/s13021-023-00222-4
Under the growing pressure to implement mitigation actions, the focus of forest management is shifting from a traditional resource centric view to incorporate more forest ecosystem services objectives such as carbon sequestration. Estimating the above-ground biomass in forests using airborne laser scanning (ALS) is now an operational practice in Northern Europe and is being adopted in many parts of the world. In the boreal forests, however, most of the carbon (85%) is stored in the soil organic (SO) matter. While this very important carbon pool is “invisible” to ALS, it is closely connected and feeds from the growing forest stocks. We propose an integrated methodology to estimate the changes in forest carbon pools at the level of forest stands by combining field measurements and ALS data. ALS-based models of dominant height, mean diameter, and biomass were fitted using the field observations and were used to predict mean tree biophysical properties across the entire study area (50 km2) which was in turn used to estimate the biomass carbon stocks and the litter production that feeds into the soil. For the soil carbon pool estimation, we used the Yasso15 model. The methodology was based on (1) approximating the initial soil carbon stocks using simulations; (2) predicting the annual litter input based on the predicted growing stocks in each cell; (3) predicting the soil carbon dynamics of the annual litter using the Yasso15 soil carbon model. The estimated total carbon change (standard errors in parenthesis) for the entire area was 0.741 (0.14) Mg ha−1 yr−1. The biomass carbon change was 0.405 (0.13) Mg ha−1 yr−1, the litter carbon change (e.g., deadwood and leaves) was 0.346 (0.027) Mg ha−1 yr−1, and the change in SO carbon was − 0.01 (0.003) Mg ha−1 yr−1. Our results show that ALS data can be used indirectly through a chain of models to estimate soil carbon changes in addition to changes in biomass at the primary level of forest management, namely the forest stands. Having control of the errors contributed by each model, the stand-level uncertainty can be estimated under a model-based inferential approach.
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Uncertainties of soil organic carbon stock estimation caused by paleoclimate and human footprint on the Qinghai Plateau
Green Energy & Environment ( IF 0 ) Pub Date: 2022-05-26 , DOI: 10.1186/s13021-022-00203-z
Quantifying the stock of soil organic carbon (SOC) and evaluating its potential impact factors is important to evaluating global climate change. Human disturbances and past climate are known to influence the rates of carbon fixation, soil physiochemical properties, soil microbial diversity and plant functional traits, which ultimately affect the current SOC storage. However, whether and how the paleoclimate and human disturbances affect the distribution of SOC storage on the high-altitude Tibetan Plateau remain largely unknown. Here, we took the Qinghai Plateau, the main component of the Tibetan Plateau, as our study region and applied three machine learning models (random forest, gradient boosting machine and support vector machine) to estimate the spatial and vertical distributions of the SOC stock and then evaluated the effects of the paleoclimate during the Last Glacial Maximum and the mid-Holocene periods as well as the human footprint on SOC stock at 0 to 200 cm depth by synthesizing 827 soil observations and 71 environmental factors. Our results indicate that the vegetation and modern climate are the determinant factors of SOC stocks, while paleoclimate (i.e., paleotemperature and paleoprecipitation) is more important than modern temperature, modern precipitation and the human footprint in shaping current SOC stock distributions. Specifically, the SOC stock was deeply underestimated in near natural ecosystems and overestimated in the strongly human disturbance ecosystems if the model did not consider the paleoclimate. Overall, the total SOC stock of the Qinghai Plateau was underestimated by 4.69%, 12.25% and 6.67% at depths of 0 to 100 cm, 100 to 200 cm and 0 to 200 cm, respectively. In addition, the human footprint had a weak influence on the distributions of the SOC stock. We finally estimated that the total and mean SOC stock at 200 cm depth by including the paleoclimate effects was 11.36 Pg C and 16.31 kg C m−2, respectively, and nearly 40% SOC was distributed in the top 30 cm. The paleoclimate is relatively important for the accurate modeling of current SOC stocks. Overall, our study provides a benchmark for predicting SOC stock patterns at depth and emphasizes that terrestrial carbon cycle models should incorporate information on how the paleoclimate has influenced SOC stocks.
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